molecular formula C34H40O12 B12778477 Filixic acid pbp CAS No. 51005-85-7

Filixic acid pbp

Cat. No.: B12778477
CAS No.: 51005-85-7
M. Wt: 640.7 g/mol
InChI Key: XKWPPRSNNAIZJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The isolation of filixic acid pbp from Dryopteris filix-mas involves a series of extraction and purification steps. Typically, the dried plant material is subjected to solvent extraction using a mixture of acetonitrile and methanol . The extract is then purified using high-performance liquid chromatography (HPLC) on a C18 column with an isocratic mobile phase .

Industrial Production Methods

Industrial production of this compound is not well-documented, but it likely follows similar extraction and purification techniques as those used in laboratory settings. The scalability of these methods would depend on the availability of raw plant material and the efficiency of the extraction process.

Chemical Reactions Analysis

Types of Reactions

Filixic acid pbp undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of multiple hydroxyl groups and carbonyl functionalities in its structure .

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used to oxidize this compound.

    Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed to reduce the carbonyl groups.

    Substitution: Nucleophilic substitution reactions can occur at the hydroxyl groups using reagents like alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols.

Scientific Research Applications

Filixic acid pbp has been the subject of various scientific studies due to its potential therapeutic properties . Some of its applications include:

Comparison with Similar Compounds

Filixic acid pbp is part of a broader class of phloroglucinol derivatives, which include compounds like filixic acid ABA, filixic acid ABP, and filixic acid ABB . These compounds share similar structural features but differ in their specific functional groups and biological activities. This compound is unique due to its specific hydroxyl and carbonyl group arrangement, which contributes to its distinct chemical reactivity and biological properties.

List of Similar Compounds

  • Filixic acid ABA
  • Filixic acid ABP
  • Filixic acid ABB
  • Filixic acid PBB
  • Flavaspidic acid BB

Properties

51005-85-7

Molecular Formula

C34H40O12

Molecular Weight

640.7 g/mol

IUPAC Name

4-[[3-butanoyl-5-[(2,6-dihydroxy-3,3-dimethyl-4-oxo-5-propanoylcyclohexa-1,5-dien-1-yl)methyl]-2,4,6-trihydroxyphenyl]methyl]-3,5-dihydroxy-6,6-dimethyl-2-propanoylcyclohexa-2,4-dien-1-one

InChI

InChI=1S/C34H40O12/c1-8-11-20(37)21-25(39)14(12-16-27(41)22(18(35)9-2)31(45)33(4,5)29(16)43)24(38)15(26(21)40)13-17-28(42)23(19(36)10-3)32(46)34(6,7)30(17)44/h38-44H,8-13H2,1-7H3

InChI Key

XKWPPRSNNAIZJZ-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)C1=C(C(=C(C(=C1O)CC2=C(C(C(=O)C(=C2O)C(=O)CC)(C)C)O)O)CC3=C(C(C(=O)C(=C3O)C(=O)CC)(C)C)O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.